3-Methoxy-2,4,4-trifluorocyclobut-2-en-1-one

• Molecular Formula: C5H3F3O2
• Molecular Weight: 152.07 g/mol
• IUPAC Name: 2,4,4-trifluoro-3-methoxycyclobut-2-en-1-one
• InChI: InChI=1S/C5H3F3O2/c1-10-4-2(6)3(9)5(4,7)8/h1H3
• InChI Key: PRNHHQNIOADGDD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=O)C1(F)F)F

Description

3-Methoxy-2,4,4-trifluorocyclobut-2-en-1-one is a useful research compound. Its molecular formula is C5H3F3O2 and its molecular weight is 152.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The antimonate (2) solution in SO2 prepared substantially as above was chilled to -78° and added cautiously to 200 ml of vigorously stirred iced water. After warming to room temperature and stirring until all the solid dissolved, 25 ml of methylene chloride was added. The organic phase was withdrawn, washed with saturated aqueous sodium chloride, dried (MgSO4), and distilled to give 3.9 g of 3-methoxy-2,4,4-trifluorocyclobut-2-en-1-one (3): bp 58°(10 mm). ##SPC5##